Cas no 62557-42-0 (4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester)

4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester structure
62557-42-0 structure
Product Name:4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester
CAS No:62557-42-0
MF:C8H11N3O3S
MW:229.256240129471
CID:440295
PubChem ID:20288653
Update Time:2025-04-19

4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester
    • ethyl 2-[2-(carbamoylamino)-1,3-thiazol-4-yl]acetate
    • SCHEMBL11368738
    • LLDJUEPXEKNSFA-UHFFFAOYSA-N
    • AKOS009146151
    • Ethyl [2-(carbamoylamino)-1,3-thiazol-4-yl]acetate
    • ethyl 2-ureidothiazol-4-ylacetate
    • 62557-42-0
    • DTXSID60604684
    • Inchi: 1S/C8H11N3O3S/c1-2-14-6(12)3-5-4-15-8(10-5)11-7(9)13/h4H,2-3H2,1H3,(H3,9,10,11,13)
    • InChI Key: LLDJUEPXEKNSFA-UHFFFAOYSA-N
    • SMILES: S1C(NC(N)=O)=NC(=C1)CC(=O)OCC

Computed Properties

  • Exact Mass: 229.05223
  • Monoisotopic Mass: 229.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • PSA: 94.31
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